5,6,6-Trimethyl-3-oxoheptanenitrile
Overview
Description
5,6,6-Trimethyl-3-oxoheptanenitrile is an organic compound with the molecular formula C10H17NO and a molecular weight of 167.25 g/mol . It is primarily used in research and development settings and is known for its unique structural properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
5,6,6-Trimethyl-3-oxoheptanenitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions can convert the nitrile group to other functional groups.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
The specific reagents and conditions for these reactions vary depending on the desired outcome. Common reagents include oxidizing agents, reducing agents, and various catalysts .
Major Products Formed
Scientific Research Applications
5,6,6-Trimethyl-3-oxoheptanenitrile is used in various scientific research applications, including:
Chemistry: It is used as a precursor in the synthesis of other organic compounds.
Biology: The compound is used in biochemical studies to understand its interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes .
Comparison with Similar Compounds
Similar Compounds
- 5,6,6-Trimethyl-3-oxoheptanoic acid
- 5,6,6-Trimethyl-3-oxoheptanol
- 5,6,6-Trimethyl-3-oxoheptanone
Uniqueness
5,6,6-Trimethyl-3-oxoheptanenitrile is unique due to its specific nitrile functional group, which imparts distinct chemical properties compared to its analogs .
Properties
Molecular Formula |
C10H17NO |
|---|---|
Molecular Weight |
167.25 g/mol |
IUPAC Name |
5,6,6-trimethyl-3-oxoheptanenitrile |
InChI |
InChI=1S/C10H17NO/c1-8(10(2,3)4)7-9(12)5-6-11/h8H,5,7H2,1-4H3 |
InChI Key |
OKOQZWYYNUEFST-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC(=O)CC#N)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{[(Pyridin-3-yl)methyl]amino}-1lambda6-thietane-1,1-dione](/img/structure/B13172759.png)
![5-Amino-1-[(benzyloxy)methyl]-6-methyl-1,2-dihydropyridin-2-one](/img/structure/B13172770.png)
![5-Methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione](/img/structure/B13172786.png)
![1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol](/img/structure/B13172787.png)
![3-{Bicyclo[2.2.2]octan-2-yl}-3-methyloxirane-2-carbonitrile](/img/structure/B13172809.png)
![2-Chloro-1-[2,5-dimethyl-1-[4-(methylthio)phenyl]-1H-pyrrol-3-yl]ethanone](/img/structure/B13172816.png)
methyl}phenol](/img/structure/B13172831.png)
